Cas no 1291853-02-5 (2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one)

• Product Name: 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• CAS No: 1291853-02-5
• MF: C₂₅H₂₀N₄O₂
• MW: 408.451905250549
• CID: 5344484
• Update Time: 2025-07-01

2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]phthalazin-1(2H)-one
• 2-(3,4-dimethylphenyl)-4-(3-(p-tolyl)-1,2,4-oxadiazol-5-yl)phthalazin-1(2H)-one
• 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one
• STL096960

• Inchi： 1S/C25H20N4O2/c1-15-8-11-18(12-9-15)23-26-24(31-28-23)22-20-6-4-5-7-21(20)25(30)29(27-22)19-13-10-16(2)17(3)14-19/h4-14H,1-3H3
• InChI Key： NZEWCFTXOVSZAN-UHFFFAOYSA-N
• SMILES： O1C(C2C3C=CC=CC=3C(N(C3=CC=C(C)C(C)=C3)N=2)=O)=NC(C2C=CC(C)=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 689
• XLogP3: 5.7
• Topological Polar Surface Area: 71.6

Additional information on 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one

Compound CAS No. 1291853-02-5: A Comprehensive Overview

The compound with CAS No. 1291853-02-5, known as 2-(3,4-dimethylphenyl)-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,2-dihydrophthalazin-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a phthalazinone core substituted with various aromatic groups and heterocyclic moieties. The phthalazinone framework is a key structural element, providing a rigid platform for further functionalization and biological activity.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The phthalazinone moiety has been shown to exhibit interesting pharmacological properties, including anti-inflammatory and anti-cancer activities. Furthermore, the presence of the oxadiazole ring in the structure introduces additional electronic and steric effects, which can enhance the compound's bioavailability and interaction with target proteins.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Researchers have employed strategies such as Suzuki coupling and nucleophilic aromatic substitution to construct the complex architecture of this molecule. These methods not only ensure high yields but also allow for precise control over the substitution patterns on the aromatic rings.

In terms of applications, this compound has been explored as a potential lead for developing anti-cancer drugs due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have demonstrated that it exhibits selective cytotoxicity against cancer cells while showing minimal toxicity to normal cells. This makes it a promising candidate for further development into a therapeutic agent.

Moreover, the oxadiazole group in the structure has been implicated in enhancing the compound's stability and solubility, which are critical factors for drug delivery. Recent advancements in computational chemistry have enabled researchers to model the interactions between this compound and its target proteins at an atomic level. These insights are invaluable for optimizing the molecule's pharmacokinetic properties and improving its efficacy.

In conclusion, CAS No. 1291853-02-5 represents a cutting-edge advancement in organic chemistry with significant potential in drug discovery and development. Its unique structure and functional groups make it a valuable tool for researchers seeking to design novel therapeutic agents with enhanced biological activity and selectivity.